![molecular formula C22H25N3O2S B2749291 N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(benzylthio)acetamide CAS No. 1797592-75-6](/img/structure/B2749291.png)
N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(benzylthio)acetamide
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Description
N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(benzylthio)acetamide is a useful research compound. Its molecular formula is C22H25N3O2S and its molecular weight is 395.52. The purity is usually 95%.
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Scientific Research Applications
Potential in Drug Development
N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-2-(benzylthio)acetamide and related compounds have been explored for their potential in drug development due to their interaction with various biological targets. For instance, derivatives of this compound have been investigated for their inhibitory effects on human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which plays a critical role in cholesterol metabolism. The enhancement of aqueous solubility and oral absorption in such compounds suggests their potential for the treatment of diseases involving ACAT-1 overexpression, such as cardiovascular diseases (K. Shibuya et al., 2018).
Antimicrobial and Antifungal Properties
Some derivatives have shown promising antimicrobial and antifungal activities. The presence of specific functional groups like the 2,6-dimethylpiperidine group and chloro and methyl substituents on the benzothiazole ring significantly impacts their effectiveness against fungi, particularly Candida species. This suggests potential applications in developing antimicrobial and antifungal agents (B. Mokhtari & K. Pourabdollah, 2013).
Role in Synthesis of Heterocyclic Compounds
The compound and its analogs serve as key intermediates in the synthesis of various heterocyclic compounds. These compounds have diverse biological activities, including antimicrobial, antifungal, and potentially antimalarial properties, as indicated by their in vitro activities and ADMET profiles. Such studies highlight the compound's versatility as a precursor in medicinal chemistry for generating novel therapeutic agents (Asmaa M. Fahim & Eman H. I. Ismael, 2021).
Application in Enzyme Inhibition
Research into this compound derivatives has also explored their utility in enzyme inhibition, with compounds showing significant activity against enzymes such as acetylcholinesterase and butyrylcholinesterase. This suggests potential applications in the treatment of diseases related to enzyme dysfunction, such as Alzheimer's disease (H. Khalid et al., 2014).
Properties
IUPAC Name |
N-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-2-benzylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2S/c26-21(16-28-15-18-6-2-1-3-7-18)23-14-17-10-12-25(13-11-17)22-24-19-8-4-5-9-20(19)27-22/h1-9,17H,10-16H2,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHPVWEUZJPLOII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CSCC2=CC=CC=C2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.